Cas no 1361590-74-0 (3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine)
3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C12H4Cl3F4N/c13-7-3-5(4-8(14)9(7)15)11-10(16)6(1-2-20-11)12(17,18)19/h1-4H
- InChI Key: RXEZJWPHSULNNV-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C(=C(C(F)(F)F)C=CN=1)F)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 329
- XLogP3: 5.4
- Topological Polar Surface Area: 12.9
3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013030058-250mg |
3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine |
1361590-74-0 | 97% | 250mg |
475.20 USD | 2021-06-22 | |
| Alichem | A013030058-500mg |
3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine |
1361590-74-0 | 97% | 500mg |
815.00 USD | 2021-06-22 | |
| Alichem | A013030058-1g |
3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine |
1361590-74-0 | 97% | 1g |
1,549.60 USD | 2021-06-22 |
3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine
Introduction to 3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361590-74-0)
3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine, identified by the CAS number 1361590-74-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of fluorine, chlorine, and trifluoromethyl substituents on its aromatic framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.
The structural motif of 3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine is strategically designed to interact with biological targets in a highly specific manner. The trichlorophenyl group at the 2-position and the trifluoromethyl group at the 4-position are particularly noteworthy, as they enhance the lipophilicity and metabolic stability of the molecule. These features are critical for improving pharmacokinetic profiles, which are often decisive factors in drug efficacy and safety.
In recent years, there has been a surge in research focused on fluorinated pyridines due to their versatile applications in medicinal chemistry. The fluorine atom, being electronegative, can modulate the electronic properties of adjacent functional groups, thereby influencing binding affinity and selectivity. Additionally, fluorine substitution can enhance binding to protease enzymes, which are pivotal targets in oncology and infectious diseases. For instance, studies have demonstrated that fluorinated pyridines exhibit promising activity against enzymes such as Janus kinases (JAKs) and tyrosine kinases (TKs), which are implicated in various inflammatory and autoimmune disorders.
The 3-chloro substituent in the 3,4,5-trichlorophenyl ring further contributes to the compound's reactivity and functionalization potential. Chloro groups are well-known for their ability to participate in nucleophilic substitution reactions, allowing for further derivatization to generate libraries of analogs. This chemical versatility has been leveraged in high-throughput screening campaigns to identify lead compounds for drug discovery programs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.
One of the most compelling aspects of 3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation and are frequently dysregulated in cancer cells. The combination of fluorine and chlorine substituents provides an optimal balance between solubility and membrane permeability, facilitating efficient cellular uptake and target engagement.
Advances in computational chemistry have further enhanced the utility of 3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine as a building block. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment within a larger molecule. Such conformational flexibility is advantageous for achieving high binding affinity to protein targets with complex binding pockets. Additionally, computational techniques such as quantum mechanical calculations have been employed to predict the electronic properties of this compound, providing insights into its reactivity and potential interactions with biological systems.
The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors based on fluorinated pyridines due to their favorable pharmacokinetic profiles. For example, recent clinical trials have highlighted the efficacy of kinase inhibitors featuring fluorinated pyridine moieties in treating patients with chronic myeloid leukemia (CML). The ability of these compounds to selectively inhibit target enzymes while minimizing off-target effects underscores the importance of structural optimization using scaffolds like 3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine.
In conclusion,3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361590-74-0) represents a promising candidate for further exploration in drug discovery efforts. Its unique structural features—comprising fluorine,trichlorophenyl, and trifluoromethyl substituents—endow it with exceptional chemical diversity and functional potential. As research continues to uncover new therapeutic applications for fluorinated heterocycles,this compound is poised to play a significant role in developing next-generation therapeutics across multiple disease areas.
1361590-74-0 (3-Fluoro-2-(3,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)